Cas no 5869-25-0 (8-Fluoranthenamine)

8-Fluoranthenamine structure
8-Fluoranthenamine structure
Product name:8-Fluoranthenamine
CAS No:5869-25-0
MF:C16H11N
MW:217.265243768692
CID:375698
PubChem ID:22157

8-Fluoranthenamine Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoranthenamine
    • 8-AMINOFLUORANTHRENE
    • fluoranthen-8-amine
    • 3-12-00-03368 (Beilstein Handbook Reference)
    • CCRIS 7013
    • DTXSID10207386
    • 5869-25-0
    • WFZ9PN4QH6
    • 9-Fluoranthenamine
    • SCHEMBL23022682
    • BRN 2103609
    • 8-Aminofluoranthene
    • UNII-WFZ9PN4QH6
    • Inchi: InChI=1S/C16H11N/c17-11-7-8-12-13-5-1-3-10-4-2-6-14(16(10)13)15(12)9-11/h1-9H,17H2
    • InChI Key: SMSRNTQALUJAHQ-UHFFFAOYSA-N
    • SMILES: C1=CC2=C3C(=C1)C4=C(C3=CC=C2)C=C(C=C4)N

Computed Properties

  • Exact Mass: 217.08923
  • Monoisotopic Mass: 217.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

8-Fluoranthenamine Related Literature

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